[2-(2-isopropyl-5-methylphenoxy)ethyl]amine hydrochloride

• IUPAC Name: 2-(5-methyl-2-propan-2-ylphenoxy)ethanamine;hydrochloride
• InChI: InChI=1S/C12H19NO.ClH/c1-9(2)11-5-4-10(3)8-12(11)14-7-6-13;/h4-5,8-9H,6-7,13H2,1-3H3;1H
• InChI Key: HORFDWRPGLWGPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)C)OCCN.Cl
• Molecular Formula: C12H20ClNO
• Molecular Weight: 229.74 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to [2-(2-isopropyl-5-methylphenoxy)ethyl]amine hydrochloride involves several chemical reactions, starting from basic precursors to the final compound through various stages including cyclization, reductive amination, and purification processes. The synthesis of similar compounds has been demonstrated through the interaction of specific phenols and aminoethylnonylimidazoline, leading to the isolation of purified aminocompounds as hydrochloride salts, which are then further processed to achieve the desired product (Aghamali̇yev, Naghiyeva, & Rasulov, 2018).

Molecular Structure Analysis

The molecular structure of compounds akin to [2-(2-isopropyl-5-methylphenoxy)ethyl]amine hydrochloride showcases significant details about their configuration and conformation. The study of N-(2,3-dihydroxybenzylidene)amine derivatives reveals the impact of intramolecular hydrogen bonding on the structure, highlighting the existence of a strong O-H...N bond which forms a six-membered pseudocycle, influencing the compound's stability and reactivity (Mansilla-Koblavi et al., 1995).

Chemical Reactions and Properties

The chemical behavior of [2-(2-isopropyl-5-methylphenoxy)ethyl]amine hydrochloride and related compounds involves various reactions, including nucleophilic substitutions and reactions with different amines, leading to the formation of new compounds with varied properties. For instance, ethyl 3-(2-formylphenoxy)propenoates react with amines under specific conditions, furnishing N-substituted 1,4-dihydropyridines, which are significant for their potential applications in various fields (Cui, Wang, Lin, & Wang, 2007).

Physical Properties Analysis

The physical properties of compounds similar to [2-(2-isopropyl-5-methylphenoxy)ethyl]amine hydrochloride, such as their solubility, melting points, and stability, are crucial for understanding their behavior in different environments and applications. The physico-chemical characteristics are determined post-synthesis, providing insights into their potential usage in stabilizing materials like polypropylene (Aghamali̇yev, Naghiyeva, & Rasulov, 2018).

Chemical Properties Analysis

The chemical properties, including reactivity with various reagents, stability under different conditions, and potential for further chemical modifications, are essential for the application and manipulation of [2-(2-isopropyl-5-methylphenoxy)ethyl]amine hydrochloride. The compound's ability to undergo transformations, such as the formation of Schiff-base linkages in the synthesis of chitosan hydrogels, highlights its versatile chemical nature (Karimi et al., 2018).